Cas no 17841-51-9 (Disiloxane,1,1,1,3,3,3-hexapropyl-)

• Product Name: Disiloxane,1,1,1,3,3,3-hexapropyl-
• CAS No: 17841-51-9
• MF: C₁₈H₄₂OSi₂
• MW: 330.696487903595
• CID: 162694
• PubChem ID: 87333
• Update Time: 2025-04-19

Disiloxane,1,1,1,3,3,3-hexapropyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,1,3,3,3-hexapropyl-
• 1,1,1,3,3,3-hexapropyl-Disiloxane
• hexapropyldisiloxane
• Disiloxane, hexapropyl-
• Hexa(n-propyl)disiloxane
• 17841-51-9
• NS00052172
• 1,1,1,3,3,3-Hexapropyldisiloxane
• SCHEMBL301688
• EINECS 241-798-2
• DTXSID3066269
• Disiloxane, 1,1,1,3,3,3-hexapropyl-
• 1,1,1,3,3,3-Hexapropyldisiloxane #
• U94UMS4TU6
• tripropyl(tripropylsilyloxy)silane
• UNII-U94UMS4TU6
• KHQZLUVCZCAMFU-UHFFFAOYSA-N

• Inchi： 1S/C18H42OSi2/c1-7-13-20(14-8-2,15-9-3)19-21(16-10-4,17-11-5)18-12-6/h7-18H2,1-6H3
• InChI Key： KHQZLUVCZCAMFU-UHFFFAOYSA-N
• SMILES： [Si](CCC)(CCC)(CCC)O[Si](CCC)(CCC)CCC

Computed Properties

• Exact Mass: 330.27756
• Monoisotopic Mass: 330.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.819
• Boiling Point: 317.1°Cat760mmHg
• Flash Point: 130°C
• Refractive Index: 1.431
• PSA: 9.23
• LogP: 7.35400